Cas no 887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline)
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with a highly functionalized structure, offering versatility in synthetic and medicinal chemistry applications. The presence of chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its potential as a building block for bioactive molecules. Its well-defined structure ensures consistent performance in demanding synthetic processes.
887350-78-9 structure
Product Name:4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
CAS No:887350-78-9
MF:C11H6Cl2F3N
MW:280.073251247406
MDL:MFCD08448261
CID:856220
PubChem ID:43668577
Update Time:2025-05-28
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,7-DICHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
- A861525
- 887350-78-9
- DTXSID40656308
- SB69884
- AKOS009866590
- CS-0211182
- MFCD08448261
- BS-23199
- BUTTPARK 147\\04-40
- BUTTPARK 147 4-40
- 4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
-
- MDL: MFCD08448261
- Inchi: 1S/C11H6Cl2F3N/c1-5-7(12)3-2-6-8(13)4-9(11(14,15)16)17-10(5)6/h2-4H,1H3
- InChI Key: KCBAMMZWGCMDMX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)N=C2C(C)=C(C=CC2=1)Cl
Computed Properties
- Exact Mass: 278.98300
- Monoisotopic Mass: 278.9829391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.86880
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143507-25g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 25g |
$427 | 2021-08-05 | |
| Fluorochem | 215933-1g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 1g |
£67.00 | 2022-02-28 | |
| Fluorochem | 215933-5g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 5g |
£201.00 | 2022-02-28 | |
| Fluorochem | 215933-25g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 25g |
£536.00 | 2022-02-28 | |
| abcr | AB272430-1 g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95% |
887350-78-9 | 1g |
€136.80 | 2022-06-11 | ||
| abcr | AB272430-5 g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95% |
887350-78-9 | 5g |
€326.40 | 2022-06-11 | ||
| abcr | AB272430-25 g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95% |
887350-78-9 | 25g |
€800.40 | 2022-06-11 | ||
| Chemenu | CM143507-25g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 25g |
$*** | 2023-05-29 | |
| Alichem | A189005596-25g |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 95% | 25g |
$492.48 | 2023-08-31 | |
| TRC | D437198-100mg |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline |
887350-78-9 | 100mg |
$64.00 | 2023-05-18 |
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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